Cas no 1021100-63-9 (8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021100-63-9
• MF: C₂₁H₁₈ClF₂N₃O₃
• MW: 433.835731029511
• CID: 6011283
• PubChem ID: 42109459
• Update Time: 2025-07-16

8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 8-(2-chloro-4-fluorobenzoyl)-3-(4-fluorobenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS021726213
• F5047-0170
• 1021100-63-9
• VU0632421-1

• Inchi： 1S/C21H18ClF2N3O3/c22-17-11-15(24)5-6-16(17)18(28)26-9-7-21(8-10-26)19(29)27(20(30)25-21)12-13-1-3-14(23)4-2-13/h1-6,11H,7-10,12H2,(H,25,30)
• InChI Key： SCWZNPWRNBNASJ-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=C(F)C=C3Cl)CC2)C(=O)N(CC2=CC=C(F)C=C2)C1=O

Computed Properties

• Exact Mass: 433.1004755g/mol
• Monoisotopic Mass: 433.1004755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Additional information on 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Analysis of 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021100-63-9)

The compound 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021100-63-9) is a highly specialized spirocyclic derivative with significant potential in pharmaceutical research. Its unique triazaspiro[4.5]decane core structure, combined with fluorobenzoyl and fluorophenylmethyl substituents, makes it a compelling candidate for drug discovery, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly focusing on such spiro compounds due to their ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated organic compounds like 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted therapies, where fluorine-containing molecules play a pivotal role. The compound’s CAS No. 1021100-63-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and drug development pipelines.

One of the most intriguing aspects of this compound is its spirocyclic architecture, which confers conformational rigidity and improved binding affinity to biological receptors. The presence of chloro and fluoro substituents further enhances its electrophilic properties, making it a valuable scaffold for designing enzyme inhibitors or receptor modulators. Current studies explore its potential in addressing neurodegenerative conditions, such as Alzheimer’s disease, where spirocyclic compounds are gaining traction as amyloid-beta aggregation inhibitors.

From a synthetic chemistry perspective, 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies the convergence of heterocyclic chemistry and fluorination techniques. Its synthesis often involves multistep organic reactions, including amide coupling and spirocyclization, which are topics of keen interest in process optimization and green chemistry initiatives. Researchers are also investigating its structure-activity relationships (SAR) to refine its pharmacological profile.

The compound’s physicochemical properties, such as logP and solubility, are critical for its drug-likeness assessment. Recent advancements in computational chemistry have enabled predictive modeling of its ADME (absorption, distribution, metabolism, excretion) characteristics, a hot topic in AI-driven drug discovery. These insights are vital for overcoming challenges like blood-brain barrier penetration, a common hurdle in CNS drug development.

In the context of intellectual property, CAS No. 1021100-63-9 has been cited in several patents, underscoring its commercial viability. Pharmaceutical companies are actively exploring its derivatives for first-in-class therapeutics, particularly in orphan diseases and rare genetic disorders. The compound’s mechanistic versatility also positions it as a candidate for combination therapies, a trending approach in oncology and autoimmune research.

Environmental and regulatory considerations for fluorinated spirocyclic compounds are equally important. While not classified as hazardous, its persistence and bioaccumulation potential are under scrutiny, aligning with global sustainability goals. This has spurred innovations in biodegradable analogs and catalytic degradation methods, topics frequently searched in environmental science forums.

In summary, 8-(2-chloro-4-fluorobenzoyl)-3-[(4-fluorophenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione represents a nexus of cutting-edge chemistry and therapeutic innovation. Its CAS No. 1021100-63-9 serves as a gateway to a wealth of research opportunities, from molecular design to clinical translation. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to 21st-century pharmacology.